1-butyl-3-(ethoxymethyl)-4-iodo-1H-pyrazole
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Description
1-butyl-3-(ethoxymethyl)-4-iodo-1H-pyrazole is a useful research compound. Its molecular formula is C10H17IN2O and its molecular weight is 308.163. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
1-butyl-3-(ethoxymethyl)-4-iodo-1H-pyrazole serves as a significant precursor in the synthesis of various pyrazole derivatives. The research in this domain focuses on exploring the compound's potential in forming structurally diverse and functionally rich molecules, leveraging its reactivity and structural framework.
The synthesis and acylation of alkoxymethyl-substituted 4-amino-1H-pyrazoles, including 3-(ethoxymethyl)-4-nitroso-5-phenyl(naphthyl)-1H-pyrazoles, have been studied to understand how the introduction of an alkoxy group can modify drug molecules' polarity and potentially enhance pharmacological activity (Lyubyashkin et al., 2016).
Investigations into the annular tautomerism of NH-pyrazoles, including compounds like (E)-3,5-bis[β-(4-hydroxy-3-methoxyphenyl)-ethenyl]-1H-pyrazole, have highlighted the complex pattern of hydrogen bonds and the role of tautomerism in the solid state and in solution, which can be crucial for understanding the chemical behavior of pyrazole derivatives (Cornago et al., 2009).
Research on 5-Iodo-3-ethoxypyrazoles has demonstrated their role as a starting point for generating new chemical entities. The synthesis of these compounds provides quick access to various pyrazole series, illustrating the versatility of such compounds in chemical syntheses (Guillou & Janin, 2010).
Biological and Pharmacological Exploration
While the specific compound this compound hasn't been extensively studied for direct biological or pharmacological applications, related pyrazole derivatives have been investigated for their bioactive properties.
A study on two new tripodal compounds, including ethyl 1-[((2-hydroxyethyl){[3-(ethoxycarbonyl)-5-methyl-1H-pyrazole-1-yl]methyl}amino)methyl]-5-methyl-1H-pyrazole-3-carboxylate, evaluated their cytotoxic properties against tumor cell lines, suggesting the potential of pyrazole derivatives in cancer therapy (Kodadi et al., 2007).
The Negishi palladium-catalyzed cross-coupling reaction involving 3-ethoxy-4-iodo-1H-pyrazole has been studied, leading to the synthesis of 4-benzyl-3-ethoxy-1H-pyrazoles derivatives. These compounds, after subsequent modifications, can serve as building blocks for creating libraries of new chemical entities, underscoring the potential of pyrazole derivatives in drug discovery and development (Coutant & Janin, 2014).
Properties
IUPAC Name |
1-butyl-3-(ethoxymethyl)-4-iodopyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17IN2O/c1-3-5-6-13-7-9(11)10(12-13)8-14-4-2/h7H,3-6,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFEFRRUJNVFIEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=N1)COCC)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17IN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.